2-Iodo-7-nitronaphthalene

• CAS No.: 58258-69-8
• Molecular Formula: C10H6INO2
• Molecular Weight: 299.06 g/mol
• IUPAC Name: 2-iodo-7-nitronaphthalene
• InChI: InChI=1S/C10H6INO2/c11-9-3-1-7-2-4-10(12(13)14)6-8(7)5-9/h1-6H
• InChI Key: VMUNEKSHQMHGHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CC(=C2)I)[N+](=O)[O-]

Description

2-Iodo-7-nitronaphthalene is a useful research compound. Its molecular formula is C10H6INO2 and its molecular weight is 299.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 7-nitro-2-aminonaphthalene (260 mg, 1.38 mmol) in concentrated HCl (10 mL) is cooled to 0° C. Sodium nitrite (105 mg, 1.53 mmol) is added in portions and the reaction is allowed to stir at 0° C. for 30 minutes. A solution of iodide (175 mg, 253.8 mmol) and potassium iodide (459 mg, 2.76 mmol) in water (5 mL) is added dropwise. After stirring at 0° C. for 1 hour, the solid is removed by filtration. The solid is dissolved in EtOAc and washed with sodium metabisulfite solution, water and brine. The organic layer is dried (Na2SO4) and the solvents evaporated to give 2-iodo-7-nitronaphthalene as an orange solid.